Cas no 832127-70-5 (1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-)

• Product name: 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-
• CAS No: 832127-70-5
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 676077
• PubChem ID: 11401090

1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzotriazin-4(3H)-one, 3-hydroxy-7-methyl-
• 3-hydroxy-7-methyl-1,2,3-benzotriazin-4-one
• 832127-70-5
• DTXSID60464684
• SCHEMBL6253722

• Inchi： InChI=1S/C8H7N3O2/c1-5-2-3-6-7(4-5)9-10-11(13)8(6)12/h2-4,13H,1H3
• InChI Key： HCRGFAOMJVISHM-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)C(=O)N(N=N2)O

Computed Properties

• Exact Mass: 177.053826475g/mol
• Monoisotopic Mass: 177.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 65.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzo-1,2,3-triazines